Cas no 773139-84-7 (Benzamide,3-chloro-N-(4-cyano-3-methyl-5-isoxazolyl)-)

• Product Name: Benzamide,3-chloro-N-(4-cyano-3-methyl-5-isoxazolyl)-
• CAS No: 773139-84-7
• MF: C₁₂H₈ClN₃O₂
• MW: 261.663821220398
• CID: 552125
• PubChem ID: 45123101
• Update Time: 2025-04-19

Benzamide,3-chloro-N-(4-cyano-3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-chloro-N-(4-cyano-3-methyl-5-isoxazolyl)-
• 3-chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)benzamide
• SCHEMBL12426283
• 773139-84-7
• 3-Chloro-N-(4-cyano-3-methylisoxazol-5-yl)benzamide
• DTXSID60669415

• Inchi： 1S/C12H8ClN3O2/c1-7-10(6-14)12(18-16-7)15-11(17)8-3-2-4-9(13)5-8/h2-5H,1H3,(H,15,17)
• InChI Key： GVUOVZUOPLAOLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=C(C#N)C(C)=NO1)=O

Computed Properties

• Exact Mass: 261.03064
• Monoisotopic Mass: 261.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 78.92